2-cyclopropyl-2-[[2-(1H-indol-3-yl)acetyl]amino]acetic acid

• IUPAC Name: 2-cyclopropyl-2-[[2-(1H-indol-3-yl)acetyl]amino]acetic acid
• InChI: InChI=1S/C15H16N2O3/c18-13(17-14(15(19)20)9-5-6-9)7-10-8-16-12-4-2-1-3-11(10)12/h1-4,8-9,14,16H,5-7H2,(H,17,18)(H,19,20)
• InChI Key: UAFFBRSNTNPLDN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(C(=O)O)NC(=O)CC2=CNC3=CC=CC=C32
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol

Description

2-cyclopropyl-2-[[2-(1H-indol-3-yl)acetyl]amino]acetic acid, also known as CPIAA, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

2-cyclopropyl-2-[[2-(1H-indol-3-yl)acetyl]amino]acetic acid works by inhibiting the activity of the enzyme glycogen synthase kinase-3β (GSK-3β), which plays a role in the development of neurodegenerative diseases. By inhibiting this enzyme, 2-cyclopropyl-2-[[2-(1H-indol-3-yl)acetyl]amino]acetic acid may be able to prevent or slow down the progression of these diseases.
Biochemical and Physiological Effects:
2-cyclopropyl-2-[[2-(1H-indol-3-yl)acetyl]amino]acetic acid has been shown to have a number of biochemical and physiological effects, including reducing oxidative stress and inflammation, increasing the production of neurotrophic factors, and promoting neuronal survival and regeneration.

Advantages and Limitations for Lab Experiments

One advantage of using 2-cyclopropyl-2-[[2-(1H-indol-3-yl)acetyl]amino]acetic acid in lab experiments is its specificity for GSK-3β, which allows for more targeted research. However, one limitation is that 2-cyclopropyl-2-[[2-(1H-indol-3-yl)acetyl]amino]acetic acid may have off-target effects on other enzymes and pathways, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2-cyclopropyl-2-[[2-(1H-indol-3-yl)acetyl]amino]acetic acid, including further studies on its neuroprotective effects, its potential use in the treatment of neurodegenerative diseases, and its effects on other pathways and enzymes. Additionally, there may be potential applications for 2-cyclopropyl-2-[[2-(1H-indol-3-yl)acetyl]amino]acetic acid in other areas of medicine, such as cancer research.

Synthesis Methods

2-cyclopropyl-2-[[2-(1H-indol-3-yl)acetyl]amino]acetic acid can be synthesized using a variety of methods, including the reaction of 2-cyclopropylacetic acid with 1H-indole-3-acetic acid followed by acetylation with acetic anhydride. Another method involves the reaction of 2-cyclopropylacetic acid with 1H-indole-3-carboxaldehyde followed by reductive amination with ammonium acetate.

Scientific Research Applications

2-cyclopropyl-2-[[2-(1H-indol-3-yl)acetyl]amino]acetic acid has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.